BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Managing Adverse
Events Associated with Intrathecal Tofersen
Administration

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tofersen
CAS No.: 2088232-70-4
Cat. No.: B15588228
Get Quote
& J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals managing adverse
events (AEs) associated with the intrathecal administration of tofersen.

Troubleshooting Guides & FAQs

This section provides practical guidance in a question-and-answer format to address specific
issues that may be encountered during the administration and monitoring of tofersen.

Serious Neurologic Adverse Events

Q1: Aresearch participant receiving tofersen presents with symptoms of myelitis and/or
radiculitis (e.g., numbness, pain, tingling, or weakness in the back or limbs). What immediate
actions should be taken?

Al: If a participant develops symptoms suggestive of myelitis or radiculitis, a prompt diagnostic
workup and initiation of treatment according to the standard of care are crucial.[1][2][3]
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Management may necessitate the interruption or permanent discontinuation of tofersen
treatment.[1][2][3] In clinical studies, some patients with myelitis and radiculitis were treated
with oral or intravenous corticosteroids, which led to improvement.[4] While some cases
resolved without stopping the treatment, others required discontinuation and symptomatic
management for full recovery.[1][2]

Q2: A participant is experiencing symptoms of papilledema or elevated intracranial pressure
(e.g., confusion, headache, severe nausea, vomiting, or vision changes). How should this be
managed?

A2: Should a participant exhibit symptoms consistent with papilledema or elevated intracranial
pressure, a diagnostic workup and treatment should be initiated as per the standard of care.[1]
[3][5] In clinical trials, all patients who developed these symptoms received standard treatment
and their symptoms resolved without the need to discontinue tofersen.[1][3][5]

Q3: What are the signs of aseptic meningitis, and what is the recommended course of action if
it is suspected?

A3: Aseptic meningitis can manifest with symptoms such as fever, headache, nausea, stiff
neck, or back pain.[6][7] If aseptic meningitis is suspected, a diagnostic workup and treatment
according to the standard of care should be initiated.[1][3] This condition, also referred to as
chemical or drug-induced aseptic meningitis, has been reported as a serious adverse reaction.
[1][3] While one serious case in clinical trials led to the discontinuation of tofersen, another
serious case did not.[1][3][8]

Common Adverse Events & CSF Findings

Q4: What are the most frequently reported adverse events in tofersen clinical trials?

A4: The most common adverse events reported in participants receiving tofersen include
headache, procedural pain, fatigue, fall, arthralgia (joint pain), back pain, pain in extremities,
and myalgia (muscle pain).[1][6][9] Most of these AEs were of mild to moderate severity.[9]

Q5: Is it common to observe changes in cerebrospinal fluid (CSF) analysis after tofersen
administration?

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://academic.oup.com/ajhp/article-abstract/80/17/1111/7226091
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://pmc.ncbi.nlm.nih.gov/articles/PMC12060635/
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://academic.oup.com/ajhp/article-abstract/80/17/1111/7226091
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://www.biogencdn.com/us/pdfs/qalsody-prescribing-information.pdf
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://www.biogencdn.com/us/pdfs/qalsody-prescribing-information.pdf
https://www.drugs.com/sfx/tofersen-side-effects.html
https://www.mayoclinic.org/drugs-supplements/tofersen-intrathecal-route/description/drg-20549438
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.medcentral.com/drugs/monograph/186523-323032/tofersen-intrathecal
https://www.qalsody.com/en-us/home/about-qalsody/safety-and-side-effects.html
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.qalsodyhcp.com/en-us/home/safety-and-adverse-events.html
https://www.drugs.com/sfx/tofersen-side-effects.html
https://investors.biogen.com/news-releases/news-release-details/new-12-month-tofersen-data-presented-encals-meeting-show
https://investors.biogen.com/news-releases/news-release-details/new-12-month-tofersen-data-presented-encals-meeting-show
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#technical-support-center-managing-adverse-events-associated-with-intrathecal-tofersen-administration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A5: Yes, administration of tofersen is commonly associated with CSF pleocytosis (an increase
in white blood cell count) and elevated CSF protein levels.[4][10] In clinical trials, a significant
percentage of participants exposed to the 100 mg dose of tofersen showed at least one CSF
white blood cell count greater than 10 cells/uL (79.6%) and an increase in CSF protein (89.7%).
[4] However, the majority of these CSF abnormalities were not reported as adverse events by
the investigators.[4]

Quantitative Data on Adverse Events

The following table summarizes the incidence of common and serious adverse events
observed in clinical trials of tofersen.
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Adverse Event Category

Adverse Event Incidence/Reported Cases

Serious Neurologic AEs

Approximately 7% of
participants treated with 100
mg of tofersen experienced
serious neurologic AEs.[11][12]
Specifically, there were 4
cases of myelitis and 2 cases
of radiculitis reported.[4][11]
Myelitis and/or Radiculitis [12] Six patients in clinical
studies experienced myelitis or
radiculitis; two discontinued
treatment and their symptoms
resolved with management,
while the other four recovered
without stopping the
medication.[1][2][13]

Papilledema and/or Elevated

Intracranial Pressure

Four cases of intracranial
hypertension and/or
papilledema were reported.[4]
[11][12] All four patients were
treated according to the
standard of care, their
symptoms resolved, and none

had to discontinue tofersen.[1]

(318l

Aseptic Meningitis

Two cases of aseptic
meningitis were reported.[4]
[11][12] One serious case of
chemical meningitis led to the
discontinuation of tofersen,
while another serious case of
aseptic meningitis did not.[1][3]
[8]

Common AEs

General The most common adverse

events (occurring in =210% of
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patients and more frequently
than in the placebo group)
were pain (including back pain
and pain in extremities),
fatigue, arthralgia, increased
CSF white blood cells, and
myalgia.[1][6]

In participants receiving 100
mg of tofersen, 79.6% had at
least one CSF white blood cell
count > 10 cells/uL, and 89.7%

had an increase in CSF

CSF Findings

protein.[4]

Experimental Protocols
Cerebrospinal Fluid (CSF) Analysis

Objective: To monitor for inflammatory responses and other changes in the central nervous
system following intrathecal tofersen administration.

Methodology:

o Sample Collection: Collect approximately 10 mL of CSF via lumbar puncture prior to the
administration of each tofersen dose.[5] Samples should be collected in the morning from

fasting subjects.[14]

o Sample Handling: Process the collected CSF samples within 30 minutes. Centrifuge the
samples at 1300 x g for 10 minutes at room temperature.[14]

o Storage: After centrifugation, store the CSF samples in sterile polypropylene tubes at -80°C
until analysis.[14]

e Analysis: Analyze the CSF for the following parameters at local certified laboratories:

o White Blood Cell (WBC) count (with differential)
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o Total protein concentration
o Glucose concentration

o Neurofilament light chain (NfL) levels (as a biomarker of neuronal injury)[9]

« Interpretation: Compare the results to baseline values and established normal ranges. A
significant increase in WBC count (pleocytosis) or protein levels may indicate an
inflammatory response that requires further clinical evaluation.[4]

Visualizations
Signaling Pathway: Tofersen Mechanism of Action
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Caption: Tofersen binds to SOD1 mRNA, leading to its degradation and reduced toxic protein
synthesis.

Experimental Workflow: Patient Monitoring for Adverse
Events
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Caption: Workflow for monitoring and managing adverse events during tofersen treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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